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Compound of Interest

Compound Name: MSC2504877

Cat. No.: B11927107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MSC2504877 is a potent and orally active small molecule inhibitor of tankyrase (TNKS)

enzymes, TNKS1 and TNKS2. By inhibiting the PARP domain of tankyrases, MSC2504877
prevents the PARsylation and subsequent degradation of AXIN. This leads to the stabilization

of the β-catenin destruction complex, thereby suppressing the Wnt/β-catenin signaling

pathway. Aberrant activation of the Wnt/β-catenin pathway is a critical driver in various cancers,

particularly colorectal cancer. These application notes provide detailed protocols for the

formulation and administration of MSC2504877 in preclinical animal models to evaluate its

pharmacokinetic, pharmacodynamic, and anti-tumor efficacy.

Physicochemical Properties and Formulation
MSC2504877 is a poorly water-soluble compound, necessitating a specific formulation for

effective oral administration in animal studies. A commonly used and effective vehicle is a

suspension in 0.5% methylcellulose in water.

Table 1: Formulation and Vehicle Preparation
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Component Concentration Preparation Notes

MSC2504877 Dependent on target dose Obtain as a powder.

Methylcellulose 0.5% (w/v)
Use a viscosity of

approximately 400 cP.

Sterile Water q.s. to final volume
Use water for injection (WFI) or

equivalent.

Protocol for Preparation of 0.5% Methylcellulose Vehicle
Heat approximately one-third of the total required volume of sterile water to 60-80°C.

Slowly add the methylcellulose powder to the heated water while stirring vigorously to ensure

proper dispersion and prevent clumping.

Once the powder is fully wetted, remove the solution from the heat and add the remaining

two-thirds of the sterile water (cold).

Continue stirring

To cite this document: BenchChem. [Application Notes and Protocols for MSC2504877 in
Animal Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11927107#administration-and-formulation-of-
msc2504877-for-animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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